1-(4-chlorophenyl)-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)cyclopentanecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C22H20ClFN2O2/c23-17-7-5-16(6-8-17)22(11-1-2-12-22)21(27)25-14-19-13-20(28-26-19)15-3-9-18(24)10-4-15/h3-10,13H,1-2,11-12,14H2,(H,25,27)
• InChI Key: XEGGDJKUNGIFLB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=C(C=C2)Cl)C(=O)NCC3=NOC(=C3)C4=CC=C(C=C4)F
• Molecular Formula: C22H20ClFN2O2
• Molecular Weight: 398.9 g/mol

Description

1-(4-chlorophenyl)-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C22H20ClFN2O2 and its molecular weight is 398.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research has been conducted on the synthesis and structural characterization of compounds with similar structural features, such as the synthesis of isostructural compounds involving chlorophenyl and fluorophenyl groups, demonstrating methods for obtaining high yields and crystal structures suitable for single-crystal diffraction studies (Kariuki et al., 2021). These methods are crucial for the development of new materials with potential applications in pharmaceuticals and materials science.

Antimicrobial Activity

Another area of application is the development of new thiourea derivatives tested for their interaction with bacterial cells, showing significant anti-pathogenic activity, particularly against strains known for their ability to grow in biofilms (Limban et al., 2011). This suggests potential for the development of novel anti-microbial agents with antibiofilm properties.

Interaction with Biological Targets

Compounds structurally similar to the one have been evaluated for their potential biological activity, including as antipsychotic agents without interacting with dopamine receptors, indicating a novel mechanism of action (Wise et al., 1987). Such findings underscore the importance of these compounds in the development of new therapeutic options for psychiatric conditions.

Herbicidal and Antiviral Activities

The synthesis and evaluation of compounds for herbicidal and antiviral activities, such as the reduction of viral plaques of Herpes simplex type-1 (HSV-1), present another significant area of application (Dawood et al., 2011). These compounds offer potential as leads for the development of new agrochemicals and antiviral drugs.